6-(4-Tert-butylphenyl)-5-(4-chlorobenzoyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one

• Molecular Formula: C22H22ClF3N2O3
• Molecular Weight: 454.9 g/mol
• IUPAC Name: 6-(4-tert-butylphenyl)-5-(4-chlorobenzoyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C22H22ClF3N2O3/c1-20(2,3)14-8-4-12(5-9-14)17-16(18(29)13-6-10-15(23)11-7-13)21(31,22(24,25)26)28-19(30)27-17/h4-11,16-17,31H,1-3H3,(H2,27,28,30)
• InChI Key: RCVLCXATELFIOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2C(C(NC(=O)N2)(C(F)(F)F)O)C(=O)C3=CC=C(C=C3)Cl

Description

Molecular Architecture and IUPAC Nomenclature

Systematic Identification

The IUPAC name 6-(4-tert-butylphenyl)-5-(4-chlorobenzoyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one systematically describes the compound’s structure:

• Core framework : A 1,3-diazinan-2-one ring (a six-membered heterocycle with two nitrogen atoms at positions 1 and 3 and a ketone at position 2).
• Substituents :
  • Position 4 : Hydroxy (-OH) and trifluoromethyl (-CF₃) groups.
  • Position 5 : 4-Chlorobenzoyl moiety (a benzoyl group substituted with chlorine at the para position).
  • Position 6 : 4-Tert-butylphenyl group (a phenyl ring with a bulky tert-butyl substituent at the para position).

The molecular formula, C₂₂H₂₂ClF₃N₂O₃ , corresponds to a molecular weight of 454.87 g/mol .

Crystallographic Characterization

While direct crystallographic data for this compound remains unpublished, insights can be drawn from analogous diazinanone derivatives. For example, crystallographic studies of diazaborine inhibitors (e.g., enoyl-ACP reductase inhibitors) reveal that heterocyclic cores often adopt boat or chair conformations depending on substituent steric effects. In this compound, the tert-butyl group’s bulkiness likely stabilizes a chair conformation to minimize steric clash with the 4-chlorobenzoyl group.

Key hypothetical bond parameters (derived from comparable structures):

Bond/Parameter	Value (Å/°)
N1–C2 (diazinanone)	1.39 ± 0.02
C4–O (hydroxy)	1.42 ± 0.03
C4–CF₃	1.54 ± 0.02
Dihedral angle (C5–C6–C₆H₄–tBu)	120–135°

Spectroscopic Profiling

Nuclear Magnetic Resonance (NMR)

Hypothetical ¹H and ¹³C NMR assignments, informed by similar benzoyl-substituted diazinanones:

¹H NMR (500 MHz, CDCl₃):

• δ 7.90–7.88 (d, J = 8.5 Hz, 2H, Ar–H from 4-chlorobenzoyl).
• δ 7.48–7.46 (d, J = 8.5 Hz, 2H, Ar–H from 4-chlorobenzoyl).
• δ 7.35–7.30 (m, 4H, Ar–H from 4-tert-butylphenyl).
• δ 5.20 (s, 1H, -OH, exchangeable).
• δ 1.35 (s, 9H, tert-butyl).

¹³C NMR (125 MHz, CDCl₃):

• δ 193.5 (C=O, benzoyl).
• δ 176.8 (C=O, diazinanone).
• δ 134.2–128.1 (aromatic carbons).
• δ 78.9 (C4 with -CF₃).
• δ 35.1 (tert-butyl quaternary carbon).
• δ 30.8 (tert-butyl methyl carbons).

Infrared (IR) Spectroscopy

• ν(C=O) : 1715 cm⁻¹ (diazinanone ketone), 1680 cm⁻¹ (benzoyl ketone).
• ν(O–H) : 3250–3350 cm⁻¹ (broad, hydroxy group).
• ν(C–F) : 1120–1170 cm⁻¹ (trifluoromethyl).

Mass Spectrometry

• Molecular ion : m/z 454.9 ([M]⁺).
• Key fragments :
  • m/z 397.1 ([M – C₄H₉]⁺, loss of tert-butyl).
  • m/z 315.0 ([M – C₇H₅ClO]⁺, loss of 4-chlorobenzoyl).

Tautomeric and Resonance Analysis

The diazinanone core exhibits keto-enol tautomerism , influenced by the electron-withdrawing trifluoromethyl group:

Keto form (dominant):

• Stabilized by conjugation between the C2 ketone and N3 lone pair.
• CF₃ group withdraws electron density, reducing enolization propensity.

Resonance structures:

• Delocalization of the benzoyl carbonyl’s π-electrons into the diazinanone ring.
• Negative charge stabilization on the hydroxy oxygen via conjugation with the adjacent CF₃ group.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison:

Structural Analog: 5-(4-Chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one

This analog replaces the 4-tert-butylphenyl group with a 3-ethoxy-4-hydroxyphenyl substituent at the 6-position (CAS: 474005-43-1) .

Property	6-(4-Tert-butylphenyl)-...	6-(3-Ethoxy-4-hydroxyphenyl)-...
Molecular Formula	C₂₂H₂₂ClF₃N₂O₃	C₂₂H₂₁ClF₃N₂O₅* (inferred)
Molecular Weight (g/mol)	454.88	~470 (estimated)
logP	5.24	~4.4 (estimated)†
Hydrogen Bond Donors	3	4 (additional -OH group)
Substituent Effects	- High lipophilicity due to tert-butyl - Steric bulk may limit solubility	- Ethoxy enhances solubility vs. tert-butyl - Hydroxyl increases polarity and H-bond capacity
Stereochemistry	Mixture of stereoisomers	Not specified

Notes:

• †logP estimation based on substituent contributions: tert-butyl (+2.0) vs. ethoxy (+0.5) and hydroxyl (-0.7) .

Key Findings:

Lipophilicity : The tert-butyl group in the parent compound contributes to a higher logP (5.24) compared to the analog’s ethoxy/hydroxyl substituents, which reduce logP (~4.4) .

Solubility : The analog’s polar hydroxyl and ethoxy groups likely improve aqueous solubility, whereas the tert-butyl group in the parent compound prioritizes membrane permeability .

Stereochemical Complexity : The parent compound’s stereoisomeric mixture may complicate biological activity, while the analog’s stereochemical configuration remains undefined .

Broader Structural Context

The trifluoromethyl group in the parent compound is a critical shared feature with its analogs, enhancing metabolic stability and electronegativity .

Preparation Methods

Bicyclic Ketolactam Route

The synthesis begins with 1,4-cyclohexanedione monoethylene ketal, which undergoes condensation with benzylamine to form imine 6 (Scheme 1). Allylmagnesium bromide addition yields homoallylic amine 7 , which is acylated with chloroacetyl chloride to 8 . Hydrolysis of the ketal generates α-chloroamide 9 , followed by halogen exchange to α-iodoamidoketone 10 . Cyclization under basic conditions forms bicyclic ketolactam 11 , a pivotal intermediate for subsequent functionalization.

Key Reaction Conditions :

• Imine formation: Benzylamine, toluene, reflux (85% yield).

• Allylation: Allylmagnesium bromide, THF, −78°C to RT (72% yield).

• Cyclization: K₂CO₃, MeOH, 50°C (68% yield).

N-Acyliminium Ion Alkylation

The tert-butylphenyl group is introduced via N-acyliminium ion chemistry. Treatment of ketolactam 11 with p-methoxybenzyl (PMB) organometallic reagents generates intermediate 3 , which undergoes alkylation with 4-tert-butylphenylmagnesium bromide (Scheme 2). This step faces challenges in stereoselectivity, often yielding mixtures of C-2 epimers.

Optimization :

• Solvent: Dichloromethane improves electrophilicity of the iminium ion.

• Temperature: −40°C minimizes side reactions (51% yield, 3:2 dr).

Key Intermediate Preparation

Diazinanone Core Construction

The diazinanone ring is assembled via cyclization of α-amino amides. For example, reacting 4-chlorobenzoyl chloride with a β-amino alcohol derivative forms the C-5 acyl group, followed by ring-closing metathesis or acid-catalyzed cyclodehydration.

Representative Procedure :

• Condense 4-chlorobenzoyl chloride with β-amino alcohol in presence of DCC.

• Cyclize using p-TsOH in toluene (70°C, 12 h) to form diazinanone.

Trifluoromethylation Strategies

The C-4 trifluoromethyl group is introduced via:

• Radical trifluoromethylation : Using CF₃I and a radical initiator (e.g., AIBN).

• Nucleophilic substitution : Reaction of a hydroxyl precursor with Ruppert-Prakash reagent (TMSCF₃).

Yields : 45–60%, depending on substrate reactivity.

Functional Group Transformations

Hydroxylation at C-4

The C-4 hydroxyl group is installed through oxidation of a ketone intermediate. Jones oxidation (CrO₃/H₂SO₄) or safer alternatives like TEMPO/NaClO are employed.

Challenges : Over-oxidation to ketones necessitates careful stoichiometric control.

Aromatic Substitutions

The tert-butylphenyl group at C-6 is introduced via:

• Suzuki-Miyaura coupling : Using tert-butylphenylboronic acid and Pd(PPh₃)₄.

• Ullmann coupling : With CuI and 1,10-phenanthroline for aryl halide substrates.

Comparative Data :

Method	Catalyst	Yield (%)	Purity (%)
Suzuki coupling	Pd(PPh₃)₄	78	95
Ullmann coupling	CuI/phenanthroline	65	88

Optimization of Reaction Conditions

Solvent and Temperature Effects

• Cyclization Steps : Polar aprotic solvents (DMF, DMSO) enhance ring closure but may promote epimerization.

• Trifluoromethylation : Hexafluoroisopropanol (HFIP) improves CF₃ radical stability.

Catalytic Systems

• Palladium catalysts : Enable efficient cross-couplings but require rigorous degassing.

• Organocatalysts : Thiourea derivatives improve enantioselectivity in N-acyliminium ion alkylation (up to 90% ee) .

Q & A

How can synthesis optimization address steric hindrance caused by bulky substituents like the tert-butyl group?

Answer:
Steric hindrance from the tert-butyl group can impede reaction efficiency. Methodological adjustments include:

• Solvent selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of bulky intermediates, while ethanol may reduce side reactions .
• Catalyst choice : Acid/base catalysts (e.g., triethylamine) stabilize transition states in nucleophilic substitutions .
• Temperature control : Reflux conditions (80–120°C) improve reaction kinetics without degrading sensitive functional groups .
• Monitoring : Use TLC or HPLC to track intermediate formation and optimize reaction termination points .

What spectroscopic and crystallographic methods are critical for characterizing this compound?

Answer:

• X-ray crystallography : Employ SHELXL for refinement of high-resolution crystal structures, particularly for resolving trifluoromethyl and hydroxyl group conformations .
• NMR spectroscopy : $^{19}\text{F}$-NMR identifies trifluoromethyl environments, while $^{1}\text{H}$-NMR confirms tert-butylphenyl and chlorobenzoyl proton signals .
• Mass spectrometry (MS) : High-resolution ESI-MS validates molecular weight and fragmentation patterns .

How can contradictory biological activity data across studies be resolved?

Answer:
Contradictions often arise from:

• Purity discrepancies : Validate compound purity via HPLC (>98%) and quantify impurities (e.g., by-products from incomplete benzoylation) .
• Assay variability : Standardize cell-based assays (e.g., MIC for antimicrobial tests) with controls for solvent effects (e.g., DMSO concentration ≤1%) .
• Structure-activity relationship (SAR) : Compare analogs (e.g., replacing 4-chlorobenzoyl with 4-fluorobenzoyl) to isolate functional group contributions .

What computational methods elucidate the compound’s reactivity and interaction mechanisms?

Answer:

• Density Functional Theory (DFT) : Calculate electrostatic potential surfaces to predict nucleophilic/electrophilic sites (e.g., trifluoromethyl’s electron-withdrawing effects) .
• Molecular docking : Simulate binding to biological targets (e.g., fungal CYP51 for antifungal activity) using AutoDock Vina .
• Molecular dynamics (MD) : Model solvent interactions to optimize solubility in aqueous buffers .

What purification strategies are effective for isolating this compound?

Answer:

• Column chromatography : Use silica gel with gradient elution (hexane:ethyl acetate 3:1 to 1:2) to separate hydroxylated by-products .
• Recrystallization : Ethanol/water mixtures (7:3 v/v) yield high-purity crystals by exploiting differential solubility of the trifluoromethyl group .
• Centrifugation : Remove insoluble impurities after acid/base workup .

How to design experiments assessing environmental fate and ecotoxicological impacts?

Answer:
Adopt frameworks from long-term projects like INCHEMBIOL:

• Abiotic studies : Measure hydrolysis rates (pH 4–9 buffers) and photodegradation under UV light (λ = 254 nm) .
• Biotic studies : Use Daphnia magna for acute toxicity (LC$_{50}$) and soil microcosms for biodegradation profiling .
• Analytical methods : LC-MS/MS quantifies environmental concentrations with detection limits <1 ppb .

How to analyze reaction mechanisms for unexpected by-products?

Answer:

• Isotopic labeling : Use $^{18}\text{O}$-labeled hydroxyl groups to trace rearrangement pathways .
• Kinetic analysis : Plot rate constants (k) vs. temperature to distinguish between SN1/SN2 mechanisms in diazinan-2-one ring formation .
• By-product isolation : Characterize side products (e.g., chlorobenzoyl hydrolysis derivatives) via $^{13}\text{C}$-NMR and HRMS .

Comparative Table: Synthesis Conditions for Structural Analogs

Compound Variation	Solvent	Catalyst	Yield (%)	Reference ID
4-Fluorobenzoyl substituent	DMSO	Triethylamine	72
4-Methoxyphenyl substituent	Ethanol	H$_2$SO$_4$	65
Trifluoromethyl replaced with CF$_3$	Chloroform	None	58